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Compound of Interest

Compound Name: BILB 1941

Cat. No.: B606115 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

BILB 1941 is a potent, non-nucleoside inhibitor of the hepatitis C virus (HCV) NS5B RNA

polymerase.[1] Accurate and consistent preparation of a BILB 1941 stock solution is critical for

reliable in vitro and in vivo experimental results. These application notes provide a detailed

protocol for the preparation, storage, and handling of a BILB 1941 stock solution, intended for

use in research and drug development settings.

Data Presentation

The following table summarizes the key quantitative data for BILB 1941, essential for accurate

stock solution preparation.
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Property Value Source(s)

Molecular Weight 562.66 g/mol [2][3]

Molecular Formula C₃₄H₃₄N₄O₄ [1][4]

CAS Number 494856-61-0 [1][3]

Recommended Solvent Dimethyl sulfoxide (DMSO) [5]

Known Stock Concentration 10 mM [4]

Appearance White to off-white solid [3]

Experimental Protocols

This section provides a detailed, step-by-step methodology for the preparation of a 10 mM

BILB 1941 stock solution in DMSO.

Materials:

BILB 1941 powder

Anhydrous or molecular biology grade Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber or protected from light)

Sterile, calibrated pipettes and tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and appropriate chemical-

resistant gloves.

Protocol for Preparing a 10 mM BILB 1941 Stock Solution:

Pre-weighing Preparations:
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Ensure the analytical balance is calibrated and level.

Place a sterile, empty microcentrifuge tube on the balance and tare to zero.

Weighing BILB 1941:

Carefully weigh out 5.63 mg of BILB 1941 powder into the tared microcentrifuge tube.

Calculation: To prepare a 10 mM solution in 1 mL (0.001 L), the required mass is

calculated as follows:

Mass (g) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)

Mass (g) = 0.010 mol/L x 562.66 g/mol x 0.001 L = 0.0056266 g

Mass (mg) = 5.63 mg

Dissolving in DMSO:

Add 1 mL of anhydrous or molecular biology grade DMSO to the microcentrifuge tube

containing the BILB 1941 powder.

Tightly cap the tube.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes until the BILB 1941 powder is completely dissolved. A

clear solution should be observed.

If necessary, gentle warming in a 37°C water bath can aid dissolution.

Storage of the Stock Solution:

For short-term storage (days to weeks), store the stock solution at 4°C, protected from

light.[5]

For long-term storage (months to years), aliquot the stock solution into smaller, single-use

volumes in amber or light-protected sterile tubes and store at -20°C or -80°C.[3][5] This

minimizes freeze-thaw cycles which can degrade the compound.
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Mandatory Visualizations

Workflow for BILB 1941 Stock Solution Preparation

Workflow for BILB 1941 Stock Solution Preparation
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Click to download full resolution via product page

Caption: A flowchart outlining the key steps for preparing a BILB 1941 stock solution.
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Caption: A diagram illustrating the inhibitory action of BILB 1941 on the HCV NS5B

polymerase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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